Cas no 138564-10-0 (3-(2H-1,2,3,4-tetrazol-5-yl)methylaniline)

• Product Name: 3-(2H-1,2,3,4-tetrazol-5-yl)methylaniline
• CAS No: 138564-10-0
• MF: C₈H₉N₅
• MW: 175.190560102463
• MDL: MFCD20701955
• CID: 1253152
• PubChem ID: 21757564
• Update Time: 2025-07-31

3-(2H-1,2,3,4-tetrazol-5-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(1H-tetrazol-5-ylmethyl)-
• Z1262643706
• SUZKMPLUUBZTSJ-UHFFFAOYSA-N
• SCHEMBL3044331
• AKOS027201233
• 138564-10-0
• EN300-254245
• 3-[(2H-1,2,3,4-tetrazol-5-yl)methyl]aniline
• 3-(1H-tetrazol-5-ylmethyl)phenylamine
• 3-(2H-tetrazol-5-ylmethyl)aniline
• 3-(2H-1,2,3,4-tetrazol-5-yl)methylaniline

• MDL： MFCD20701955
• Inchi： 1S/C8H9N5/c9-7-3-1-2-6(4-7)5-8-10-12-13-11-8/h1-4H,5,9H2,(H,10,11,12,13)
• InChI Key： SUZKMPLUUBZTSJ-UHFFFAOYSA-N
• SMILES： N1=C(CC2C=CC=C(C=2)N)N=NN1

Computed Properties

• Exact Mass: 175.08597
• Monoisotopic Mass: 175.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• PSA: 80.48